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Compound of Interest

Compound Name: Glucosylceramide synthase-IN-2

Cat. No.: B10827906

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucosylceramide synthase (GCS) is a pivotal enzyme in sphingolipid metabolism, catalyzing
the transfer of glucose from UDP-glucose to ceramide, the first committed step in the
biosynthesis of most glycosphingolipids. GCS plays a crucial role in various cellular processes,
including proliferation, apoptosis, and drug resistance. Its dysregulation has been implicated in
numerous diseases, making it an attractive therapeutic target. Glucosylceramide synthase-
IN-2 (GCS-IN-2) is a potent and orally active inhibitor of GCS, demonstrating significant
potential for research and therapeutic applications. These application notes provide detailed
protocols for the utilization of GCS-IN-2 in enzymatic and cell-based assays, as well as in vivo
studies, to investigate the function of GCS and the therapeutic potential of its inhibition.

Quantitative Data

The following tables summarize the key quantitative data for Glucosylceramide synthase-IN-
2, facilitating experimental design and data comparison.

Table 1: In Vitro Efficacy of Glucosylceramide Synthase-IN-2
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Parameter Species Value Reference
ICso Human GCS 15 nM [1112]
ICso0 Mouse GCS 190 nM [1][2]

Noncompetitive with

Inhibition Type - C8-ceramide and [1112]
UDP-glucose
SERT Inhibitory
- - >10 uM [1]
Activity (ICso)
GCase Activity (ECso) - >300 uM [1]

Table 2: In Vivo Pharmacokinetics and Efficacy of Glucosylceramide Synthase-IN-2 in Mice

Parameter Dosing Value Species Reference

Dose-dependent
30, 100, 300 reduction in )
Effect on GlcCer C57BL/6J mice [1]
mg/kg (p.o.) plasma and

cerebral cortex

Cmax 5 mg/kg (p.o.) 416 ng/mL Mice [1]
Oral
Bioavailability - 31% Mice [1]
(BA)

Brain Exposure

30 mg/kg (1 h 0.21 pM Mice 1
(Cu,brain) g/kg (1 h) M [1]

Signaling Pathway

The inhibition of Glucosylceramide synthase by Glucosylceramide synthase-IN-2 has
significant downstream effects on multiple signaling pathways implicated in cancer and
metabolic diseases. The diagram below illustrates the central role of GCS and the
consequences of its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10827906#glucosylceramide-synthase-in-2-
experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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